Cas no 115104-40-0 (Benzaldehyde,3-[2-(7-chloro-2-quinolinyl)ethenyl]-)

• Product Name: Benzaldehyde,3-[2-(7-chloro-2-quinolinyl)ethenyl]-
• CAS No: 115104-40-0
• MF: C₁₈H₁₂ClNO
• MW: 293.746983528137
• CID: 136952
• PubChem ID: 10017305
• Update Time: 2025-06-09

Benzaldehyde,3-[2-(7-chloro-2-quinolinyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-[2-(7-chloro-2-quinolinyl)ethenyl]-
• 1-(3-(7-Chloro-2-Quinolinyl) Ethyl)
• 3-[2-(7-chloro-2-quinolinyl)ethenyl]Benzaldehyde
• 1,2,4-Oxadiazol-5-amine, 3-(2-(5-nitro-2-furanyl)ethenyl)-
• 1,2,4-Oxadiazole, 5-amino-3-(2-(5-nitro-2-furyl)vinyl)-
• 3-[2-(5-nitro-furan-2-yl)-vinyl]-[1,2,4]oxadiazol-5-ylamine
• 5-Amino-3-(2-(5-nitro-2-furyl)vinyl)-1,2,4-oxadiazole
• AC1L1RDC
• BRN 1079486
• LS-99076
• S 18506
• SureCN7854603
• 1-(3-(7-Chloro-2-quinolinyl)ethyl)benzaldehyde
• 3-[2-(7-Chloro-2-quinolyl)vinyl]benzaldehyde
• CS-0000048
• (E)-3-(2-(7-chloroquinolin-2-yl)vinyl)benzaldehyde
• UNII-7A6GHC3KVE
• WS-02652
• 3-(2-(7-Chloroquinolin-2-yl)-ethenyl)benzaldehyde
• 3-(2-(7-chloroquinoline-2-yl)-(e)-vinyl)benzaldehyde
• (E)-3-(2-(7-chloro-2-quinolinyl)ethenyl)benzaldehyde
• NS00077702
• 120578-03-2
• MFCD02684215
• SCHEMBL919522
• 3-(7-chloroquinol-2-yl-trans-ethenyl)benzaldehyde
• JTRDWIOIDMLMNN-XBXARRHUSA-N
• A804541
• EC 421-800-1
• BENZALDEHYDE, 3-((1E)-2-(7-CHLORO-2-QUINOLINYL)ETHENYL)-
• J-004364
• BCP10510
• 3-[(E)-2-(7-chloro-quinolin-2-yl)-vinyl]-benzaldehyde
• 3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]benzaldehyde
• 115104-40-0
• 3-((E)-2-(7-Chloro-2-quinolinyl)vinyl)benzaldehyde
• (E)-3-[2-(7-CHLORO-2-QUINOLINYL)ETHENYL]BENZALDEHYDE
• 3-[2-(7-Chloroquinolin-2-yl)vinyl]benzaldehyde
• BENZALDEHYDE, 3-(2-(7-CHLORO-2-QUINOLINYL)ETHENYL)-, (E)-
• AMY741
• AC-9619
• 3-(2-(7-CHLORO-2-QUINOLINYL)ETHENYL)BENZALDEHYDE, (E)-
• 3-[2(E)-(7-Chloroquinolin-2-yl)ethenyl}benzaldehyde
• AKOS015966686
• 3-(2-(7-Chloroquinolin-2-yl)vinyl)benzaldehyde
• 3-[(E)-2-(7-chloroquinolin-2-yl)vinyl]benzaldehyde
• 3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]-benzaldehyde
• 7A6GHC3KVE
• MONAL
• 3-[2(E)-(7-Chloroquinolin-2-yl)ethenyl]benzaldehyde
• D83332
• DTXSID50923472
• DA-16869

• Inchi： 1S/C18H12ClNO/c19-16-7-5-15-6-9-17(20-18(15)11-16)8-4-13-2-1-3-14(10-13)12-21/h1-12H/b8-4+
• InChI Key： JTRDWIOIDMLMNN-XBXARRHUSA-N
• SMILES： ClC1C=CC2=CC=C(/C=C/C3C=CC=C(C=O)C=3)N=C2C=1

Computed Properties

• Exact Mass: 293.06086
• Monoisotopic Mass: 293.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Refractive Index: 1.751
• PSA: 29.96
• LogP: 4.87110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Benzaldehyde,3-[2-(7-chloro-2-quinolinyl)ethenyl]-

Benzaldehyde, 3-[2-(7-chloro-2-quinolinyl)ethenyl]- (CAS No. 115104-40-0): A Comprehensive Overview

Benzaldehyde, 3-[2-(7-chloro-2-quinolinyl)ethenyl]- (CAS No. 115104-40-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde, is characterized by its unique structural features, which include a benzaldehyde moiety and a substituted quinoline ring. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The quinoline ring is a well-known heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. In the context of 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde, the presence of the 7-chloro substituent on the quinoline ring and the vinyl linkage to the benzaldehyde moiety are crucial for its biological activity. These features not only enhance the compound's stability but also influence its interactions with biological targets.

Recent research has highlighted the potential of 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through multiple mechanisms, including the disruption of mitochondrial function and the inhibition of cell cycle progression. This makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its oral bioavailability and plasma stability are particularly noteworthy, as they suggest that it can be effectively delivered to target tissues.

Moreover, the safety profile of 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde has been evaluated in preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile further supports its potential as a therapeutic agent.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of 3-(2-(7-chloroquinolin-2(1H)-yl)vinyl)benzaldehyde. Ongoing clinical trials are currently exploring its efficacy and safety in human subjects, with initial results showing promising outcomes.

In conclusion, Benzaldehyde, 3-[2-(7-chloro-2-quinolinyl)ethenyl]- (CAS No. 115104-40-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.